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Compound of Interest

Compound Name: FR 113680

Cat. No.: B1674002 Get Quote

Technical Support Center: FR 113680
This technical support center provides best practices for the storage, handling, and

experimental use of FR 113680, a selective tripeptide substance P antagonist for the

neurokinin 1 (NK1) receptor. The information is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is FR 113680?

FR 113680 is a potent and selective tripeptide antagonist of the neurokinin 1 (NK1) receptor. It

is a research chemical used in scientific studies to investigate the role of the NK1 receptor in

various physiological processes, including neurogenic inflammation and pain. Its CAS Number

is 126088-92-4.

Q2: How should I store lyophilized FR 113680 powder?

For long-term storage, lyophilized FR 113680 should be stored at -20°C.[1] When stored

properly, the lyophilized powder can be stable for several years.[2]

Q3: What is the recommended procedure for reconstituting FR 113680?

Before opening the vial, it is recommended to allow the lyophilized FR 113680 to warm to room

temperature in a desiccator to prevent condensation.[2] As FR 113680 is a hydrophobic

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1674002?utm_src=pdf-interest
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


peptide, it is recommended to first dissolve the peptide in a small amount of an organic solvent

like Dimethyl Sulfoxide (DMSO) and then dilute the solution with a sterile aqueous buffer to the

desired concentration.[3][4]

Q4: How should I store stock solutions of FR 113680?

For optimal stability, it is recommended to prepare single-use aliquots of the stock solution to

avoid repeated freeze-thaw cycles.[1][2] These aliquots should be stored at -80°C.[3]

Q5: What are the general safety precautions for handling FR 113680?

As with all research peptides, FR 113680 should be handled by technically qualified

individuals.[2] It is essential to wear appropriate Personal Protective Equipment (PPE),

including a lab coat, chemical-resistant nitrile gloves, and safety goggles.[1][5] All handling of

the powdered form should be conducted in a well-ventilated area or a fume hood to avoid

inhalation.[5]

Troubleshooting Guides
Problem: The FR 113680 powder will not dissolve in my aqueous buffer.

Cause: FR 113680 is a hydrophobic peptide and has poor solubility in aqueous solutions.

Solution: First, dissolve the peptide in a minimal amount of 100% DMSO.[4] Once fully

dissolved, slowly add your aqueous buffer to the DMSO concentrate to reach the desired

final concentration. Gentle warming (not exceeding 40°C) or sonication can also aid in

dissolution.[2]

Problem: I am observing a loss of activity with my FR 113680 stock solution over time.

Cause 1: Improper storage. Peptide solutions are less stable than the lyophilized powder.

Solution 1: Ensure that stock solutions are stored in tightly sealed vials at -80°C.[3] It is best

to use glass vials with screw caps that have a Teflon disc to form a tight seal.[6]

Cause 2: Repeated freeze-thaw cycles. This can degrade the peptide.
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Solution 2: Prepare single-use aliquots of your stock solution to avoid multiple freeze-thaw

cycles.[1][2]

Cause 3: Oxidation. Peptides containing certain amino acids can be susceptible to oxidation.

Solution 3: When preparing solutions, use oxygen-free solvents if possible.[2]

Data Presentation
Table 1: Storage and Handling Recommendations for FR 113680

Form Storage Temperature Recommended Practices

Lyophilized Powder -20°C (long-term)[1]
Allow to warm to room

temperature before opening.[2]

Stock Solutions -80°C[3]

Aliquot into single-use volumes

to avoid freeze-thaw cycles.[1]

[2] Protect from light.[2]

Table 2: Solubility Guidelines for Hydrophobic Peptides like FR 113680

Solvent General Recommendation

Primary (for initial dissolution)

Dimethyl Sulfoxide (DMSO)
Recommended for initial solubilization of

hydrophobic peptides.[4]

Dimethylformamide (DMF) Alternative organic solvent.[2]

Acetonitrile (ACN) Alternative organic solvent.[2]

Secondary (for dilution)

Sterile Water or Buffer (e.g., PBS, Tris)
Use to dilute the primary stock solution to the

final working concentration.[2]
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Detailed Methodology for In Vitro NK1 Receptor Antagonist Assay

This protocol provides a general framework for assessing the antagonist activity of FR 113680
at the NK1 receptor using a cell-based calcium mobilization assay.

Cell Culture:

Maintain a cell line stably expressing the human NK1 receptor (e.g., CHO-K1 or HEK293

cells) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

Plate the cells in a 96-well black, clear-bottom plate at a suitable density and allow them to

adhere overnight.

Preparation of Solutions:

FR 113680 Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) of

FR 113680 in 100% DMSO.

Working Solutions: Serially dilute the FR 113680 stock solution in an appropriate assay

buffer to achieve a range of desired concentrations for testing.

Substance P (Agonist) Solution: Prepare a stock solution of Substance P in sterile water

and further dilute it in the assay buffer to a concentration that elicits a submaximal

response (EC80).

Calcium Indicator Dye: Prepare the calcium-sensitive fluorescent dye according to the

manufacturer's instructions.

Assay Procedure:

Remove the culture medium from the cells and wash once with the assay buffer.

Load the cells with the calcium indicator dye by incubating them in the dye solution for the

time and temperature specified by the manufacturer.

Wash the cells to remove excess dye.
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Add the various concentrations of the FR 113680 working solutions to the wells and

incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

Measure the baseline fluorescence using a fluorescence plate reader.

Add the Substance P solution to all wells (except for the negative control) to stimulate the

NK1 receptor.

Immediately begin measuring the fluorescence intensity over time to detect the calcium

flux.

Data Analysis:

Calculate the change in fluorescence for each well.

Plot the response (change in fluorescence) against the concentration of FR 113680.

Determine the IC50 value of FR 113680, which is the concentration of the antagonist that

inhibits 50% of the maximal response induced by Substance P.

Mandatory Visualizations
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Preparation

Assay Analysis

Plate NK1R-expressing cells Load cells with dye

Prepare FR 113680 serial dilutions

Incubate with FR 113680

Prepare Substance P (agonist)

Stimulate with Substance P

Prepare Calcium Dye

Measure baseline fluorescence Measure fluorescence response Calculate change in fluorescence Plot dose-response curve Determine IC50
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Caption: Experimental workflow for an in vitro NK1 receptor antagonist assay.
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Caption: Simplified signaling pathway of the NK1 receptor and the inhibitory action of FR
113680.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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